Cas no 384855-46-3 (3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid)

• Product Name: 3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid
• CAS No: 384855-46-3
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• MDL: MFCD02221224
• CID: 1078139
• PubChem ID: 2892631
• Update Time: 2025-07-02

3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-[(3-pyridinylmethyl)amino]benzoic acid
• 3-nitro-4-[(pyridin-3-ylmethyl)amino]benzoic acid(SALTDATA: FREE)
• 0105590
• 3-nitro-4-[(pyridin-3-ylmethyl)amino]benzoic acid
• A2484
• AC1MFD80
• CTK4I0046
• MolPort-002-191-252
• Oprea1_183870
• ST4061767
• 3-Nitro-4-{[(pyridin-3-yl)methyl]amino}benzoic acid
• 3-nitro-4-(pyridin-3-ylmethylamino)benzoic acid
• Cambridge id 6266434
• STK677127
• AKOS001741731
• SMR000496959
• CHEMBL1319169
• DTXSID30387533
• MFCD02221224
• EU-0086012
• 3-nitro-4-[(3-pyridinylmethyl)amino]benzoicacid
• MLS001001299
• HMS2826P05
• 384855-46-3
• 3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid

• MDL： MFCD02221224
• Inchi： 1S/C13H11N3O4/c17-13(18)10-3-4-11(12(6-10)16(19)20)15-8-9-2-1-5-14-7-9/h1-7,15H,8H2,(H,17,18)
• InChI Key： XISBJMWNSNWBAT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 273.07503
• Monoisotopic Mass: 273.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 105.36

3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid

Comprehensive Overview of 3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid (CAS No. 384855-46-3)

3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid (CAS No. 384855-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its nitro and pyridine functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a benzoic acid backbone with a pyridinylmethyl substituent, offering unique reactivity and binding properties.

The compound’s CAS number 384855-46-3 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name reflects the presence of a nitro group at the 3-position and a pyridin-3-ylmethyl amino group at the 4-position of the benzoic acid ring. This structural configuration makes it a valuable intermediate in synthesizing more complex molecules, particularly those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for nitro-containing compounds like 3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid has surged due to their role in developing antimicrobial agents and anticancer drugs. The pyridine moiety enhances the compound’s ability to interact with biological targets, a feature widely discussed in medicinal chemistry forums. Additionally, its carboxylic acid group allows for further derivatization, making it a versatile building block in organic synthesis.

From an industrial perspective, CAS 384855-46-3 is often highlighted in patents related to pharmaceutical intermediates and agrochemicals. Its synthesis typically involves multi-step reactions, including nitration and amination processes, which are optimized for yield and purity. Environmental and safety considerations are also critical, with researchers emphasizing green chemistry principles to minimize waste and hazardous byproducts.

The compound’s relevance extends to academic research, where it is studied for its spectroscopic properties and crystallographic data. Advanced techniques like NMR spectroscopy and X-ray diffraction are employed to elucidate its structure-activity relationships. Such studies are frequently cited in journals focusing on heterocyclic chemistry and bioorganic chemistry, reflecting its interdisciplinary appeal.

In the context of SEO optimization, queries such as "3-Nitro-4-(pyridin-3-ylmethyl)aminobenzoic Acid uses" or "CAS 384855-46-3 suppliers" are increasingly common, indicating growing commercial and scientific interest. Addressing these search trends, this article underscores the compound’s applications, synthesis methods, and safety protocols, aligning with user intent while maintaining technical rigor.

Future directions for 384855-46-3 research may include exploring its biocompatibility and drug delivery potential, particularly in nanotechnology-enabled formulations. As the scientific community prioritizes sustainable chemistry, innovations in catalytic processes for its production are also anticipated. This compound exemplifies the intersection of traditional organic synthesis and cutting-edge biomedical applications, ensuring its continued relevance.